Cas no 924663-95-6 (1H-1,2,4-Triazole, 3-(3-bromophenyl)-5-(methylthio)-)

• Product Name: 1H-1,2,4-Triazole, 3-(3-bromophenyl)-5-(methylthio)-
• CAS No: 924663-95-6
• MF: C₉H₈BrN₃S
• MW: 270.14891910553
• CID: 736107
• PubChem ID: 44423385
• Update Time: 2025-04-19

1H-1,2,4-Triazole, 3-(3-bromophenyl)-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-(3-bromophenyl)-5-(methylthio)-
• 5-(3-bromophenyl)-3-methylsulfanyl-1H-1,2,4-triazole
• 5-(3-Bromophenyl)-3-(methylsulfanyl)-1H-1,2,4-triazole
• DTXSID90658973
• 924663-95-6
• CHEMBL225665

• Inchi： 1S/C9H8BrN3S/c1-14-9-11-8(12-13-9)6-3-2-4-7(10)5-6/h2-5H,1H3,(H,11,12,13)
• InChI Key： QYLHXYONWUNDLP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NC(=NN1)SC

Computed Properties

• Exact Mass: 268.96223g/mol
• Monoisotopic Mass: 268.96223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.9Ų